3-(2-Carbethoxyhydrazino)-6-diallylaminopyridazine

• CAS RN: 54121-10-7
• Molecular Formula: C13H19N5O2
• Molecular Weight: 277.32 g/mol
• IUPAC Name: ethyl N-[[6-[bis(prop-2-enyl)amino]pyridazin-3-yl]amino]carbamate
• InChI: InChI=1S/C13H19N5O2/c1-4-9-18(10-5-2)12-8-7-11(14-16-12)15-17-13(19)20-6-3/h4-5,7-8H,1-2,6,9-10H2,3H3,(H,14,15)(H,17,19)
• InChI Key: ZCRHWTBMIUOAIC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NNC1=NN=C(C=C1)N(CC=C)CC=C

Description

3-(2-Carbethoxyhydrazino)-6-diallylaminopyridazine is a useful research compound. Its molecular formula is C13H19N5O2 and its molecular weight is 277.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4.18 g (0.02 moles) 3-chloro-6-diallylaminopyridazine and 4.16 g (0.04 moles) monocarbethoxyhydrazine is warmed up to 140° C and kept at this temperature for 1 hour. The mixture is taken up with cool water and sodium carbonate is added until neutral pH. It is then extracted with methylene chloride, the organic extracts collected together, dried over sodium sulphate and concentrated. The residual oil is purified by chromatography on silica gel column, eluting with a mixture of chloroform-methanol 9.5:0.5. The unitary fractions on thin layer chromatography with the same Rf are collected together; the solvent is eliminated by evaporation and a yellow oil formed by a 3-(2-carbethoxyhydrazino)-6-diallylaminopyridazine is obtained.